Cas no 419565-47-2 (2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-)
419565-47-2 structure
Product Name:2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-
CAS No:419565-47-2
MF:C8H12O3
MW:156.179082870483
CID:326639
PubChem ID:11389514
Update Time:2025-04-19
2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl-
- 2-methyl-2,3,4,5-tetrahydrooxepine-7-carboxylic acid
- 2-Oxepincarboxylicacid,4,5,6,7-tetrahydro-7-methyl-(9CI)
- AGN-PC-0084TB
- DTXSID30464297
- 419565-47-2
-
- Inchi: 1S/C8H12O3/c1-6-4-2-3-5-7(11-6)8(9)10/h5-6H,2-4H2,1H3,(H,9,10)
- InChI Key: HKHODUZAQNLSFN-UHFFFAOYSA-N
- SMILES: O1C(C(=O)O)=CCCCC1C
Computed Properties
- Exact Mass: 156.078644241g/mol
- Monoisotopic Mass: 156.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 46.5Ų
2-Oxepincarboxylicacid, 4,5,6,7-tetrahydro-7-methyl- Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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